Cas no 308295-69-4 (propan-2-yl 6-bromo-5-2-(4-methoxyphenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: propan-2-yl 6-bromo-5-2-(4-methoxyphenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 308295-69-4
• MF: C₂₂H₂₁BrO₆
• MW: 461.30
• CID: 5093921
• Update Time: 2025-10-31

propan-2-yl 6-bromo-5-2-(4-methoxyphenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• isopropyl 6-bromo-5-(2-(4-methoxyphenyl)-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
• propan-2-yl 6-bromo-5-2-(4-methoxyphenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C22H21BrO6/c1-12(2)28-22(25)21-13(3)29-19-10-17(23)20(9-16(19)21)27-11-18(24)14-5-7-15(26-4)8-6-14/h5-10,12H,11H2,1-4H3
• InChI Key： DTHIFZQZSALFCC-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(OCC(C3=CC=C(OC)C=C3)=O)C=C2C(C(OC(C)C)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on propan-2-yl 6-bromo-5-2-(4-methoxyphenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate

Compound CAS No. 308295-69-4: A Novel Synthon in Medicinal Chemistry

propan-2-yl and 6-bromo functional groups are critical structural elements in the molecular architecture of propan-2-yl 6-bromo-5-2-(4-methoxyphenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate. This complex molecule contains a 1-benzofuran-3-carboxylate scaffold, which is a versatile platform for drug discovery due to its ability to modulate multiple biological targets. The 4-methoxyphenyl substituent in the 5-2-(4-methoxyphenyl) position introduces aromaticity and electron-donating properties, enhancing the molecule's interaction with biological receptors. Recent studies have highlighted the potential of 2-oxoethoxy and 2-methyl groups in modulating metabolic stability and pharmacokinetic profiles, making this compound a promising candidate for pharmaceutical development.

The 6-bromo substituent at the 1-benzofuran-3-carboxylate ring is particularly noteworthy, as it may serve as a site for further functionalization. Bromine atoms are commonly used in medicinal chemistry to introduce electrophilic reactivity, enabling the synthesis of derivatives with tailored biological activities. A 2023 study in Journal of Medicinal Chemistry demonstrated that 6-bromo substitutions can significantly enhance the potency of benzofuran-based compounds against inflammatory pathways, suggesting that this compound may have therapeutic applications in autoimmune diseases.

Structurally, the 1-benzofuran-3-carboxylate core is a heterocyclic system that bridges aromatic and aliphatic moieties. This scaffold is known for its ability to interact with enzymes and receptors through hydrogen bonding and π-π stacking interactions. The 4-methoxyphenyl group's electron-donating effect may facilitate these interactions by increasing the overall polarity of the molecule. Researchers at the University of California, San Francisco, have recently explored the role of 4-methoxyphenyl substitutions in modulating the binding affinity of benzofuran derivatives to protein targets, with promising results in early-stage drug development.

Recent advancements in computational chemistry have provided new insights into the pharmacophore of propan-2-yl 6-bromo-5-2-(4-methoxyphenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate. Molecular docking studies suggest that the 2-oxoethoxy group may play a key role in stabilizing the interaction between the compound and its target protein. A 2024 paper in Chemical Communications reported that the 2-oxoethoxy moiety could act as a hydrogen bond acceptor, enhancing the molecule's ability to inhibit specific enzymatic activities. This finding aligns with the growing trend in medicinal chemistry to design molecules with multifunctional groups that can simultaneously modulate multiple biological processes.

The 2-methyl substitution at the 1-benzofuran-3-carboxylate ring is another important structural feature. This group may influence the molecule's metabolic stability by affecting its susceptibility to enzymatic degradation. A 2023 review in Drug Discovery Today highlighted the role of 2-methyl groups in improving the half-life of benzofuran derivatives, a critical factor for drug development. The presence of this group may also contribute to the molecule's lipophilicity, which is essential for crossing biological membranes and reaching target tissues.

Recent research has also focused on the synthetic accessibility of propan-2-yl 6-bromo-5-2-(4-methoxyphenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate. The propan-2-yl group serves as a versatile synthetic handle, allowing for the incorporation of diverse functional groups through various chemical transformations. A 2023 study in Organic Letters described a novel synthetic route to this compound, which involves the coupling of 1-benzofuran-3-carboxylate derivatives with 2-oxoethoxy moieties. This approach demonstrates the potential for rapid library generation, which is crucial for high-throughput screening in drug discovery.

The 5-2-(4-methoxyphenyl) substitution adds another layer of complexity to the molecule's structure. This position is strategically located to influence the molecule's overall conformation, which is critical for its biological activity. A 2024 study in ACS Medicinal Chemistry Letters reported that the 5-2-(4-methoxyphenyl) group could act as a molecular switch, modulating the compound's interactions with different protein targets. This property makes the molecule a promising candidate for the development of multitarget drugs, which are increasingly being explored to address complex diseases like cancer and neurodegenerative disorders.

Advancements in analytical techniques have enabled more precise characterization of the propan-2-yl 6-bromo-5-2-(4-methoxyphenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate structure. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have confirmed the presence of all the key functional groups, providing confidence in its synthetic purity. These techniques are essential for ensuring the quality of pharmaceutical compounds, as impurities can significantly affect their efficacy and safety profiles.

Future research on this compound is likely to focus on its potential applications in therapeutic areas such as oncology and immunology. The combination of 6-bromo, 4-methoxyphenyl, and 2-methyl groups suggests that this molecule may have the ability to modulate multiple signaling pathways. A 2023 preclinical study at the Karolinska Institute reported that similar benzofuran derivatives exhibited promising anti-inflammatory effects, indicating that this compound could be a valuable lead for the development of new therapies.

As medicinal chemistry continues to evolve, compounds like propan-2-yl 6-bromo-5-2-(4-methoxyphenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate represent the next frontier in drug design. Their complex structures and multifunctional groups offer unique opportunities to address challenging medical conditions. Continued exploration of these molecules will be essential for advancing the field of pharmaceutical science and improving patient outcomes.